Cas no 23479-46-1 (2-Propanol,1,1'-(tricyclo[3.3.1.13,7]dec-1-ylimino)bis-, hydrochloride (9CI))

• Product Name: 2-Propanol,1,1'-(tricyclo[3.3.1.13,7]dec-1-ylimino)bis-, hydrochloride (9CI)
• CAS No: 23479-46-1
• MF: C₁₆H₃₀ClNO₂
• MW: 303.867904186249
• CID: 281057
• PubChem ID: 64191
• Update Time: 2025-04-19

2-Propanol,1,1'-(tricyclo[3.3.1.13,7]dec-1-ylimino)bis-, hydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1'-(tricyclo[3.3.1.13,7]dec-1-ylimino)bis-, hydrochloride (9CI)
• 1-[1-adamantyl(2-hydroxypropyl)amino]propan-2-ol,hydrochloride
• Bis(2-hydroxypropyl)aminoadamantane hydrochloride
• 23479-46-1
• 2-Propanol, 1,1'-(1-adamantylimino)di-, hydrochloride
• DTXSID80946159
• 1,1'-[(Adamantan-1-yl)azanediyl]di(propan-2-ol)--hydrogen chloride (1/1)

• Inchi： 1S/C16H29NO2.ClH/c1-11(18)9-17(10-12(2)19)16-6-13-3-14(7-16)5-15(4-13)8-16;/h11-15,18-19H,3-10H2,1-2H3;1H
• InChI Key： AVOVZIHRQHWFFN-UHFFFAOYSA-N
• SMILES： Cl.OC(C)CN(CC(C)O)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 303.1967
• Monoisotopic Mass: 303.197
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7A^2

Experimental Properties

• Boiling Point: 413.8°Cat760mmHg
• Flash Point: 201°C
• PSA: 43.7